N-Benzyloxycarbonylglycyl-glycyl-arginine-4-methylcoumarinyl-7-amide

• CAS No.: 66216-78-2
• Product Name: N-Benzyloxycarbonylglycyl-glycyl-arginine-4-methylcoumarinyl-7-amide
• Molecular Formula: C28H33N7O7
• Molecular Weight: 579.6 g/mol
• IUPAC Name: benzyl N-[2-[[2-[[(2S)-5-(diaminomethylideneamino)-2-[(4-methyl-2-oxochromen-7-yl)amino]pentanoyl]amino]-2-oxoethyl]amino]-2-oxoethyl]carbamate
• Standard InChI: InChI=1S/C28H33N7O7/c1-17-12-25(38)42-22-13-19(9-10-20(17)22)34-21(8-5-11-31-27(29)30)26(39)35-24(37)15-32-23(36)14-33-28(40)41-16-18-6-3-2-4-7-18/h2-4,6-7,9-10,12-13,21,34H,5,8,11,14-16H2,1H3,(H,32,36)(H,33,40)(H4,29,30,31)(H,35,37,39)/t21-/m0/s1
• Standard InChIKey: YXLGWNWVIGXGME-NRFANRHFSA-N
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)N[C@@H](CCCN=C(N)N)C(=O)NC(=O)CNC(=O)CNC(=O)OCC3=CC=CC=C3
• SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(CCCN=C(N)N)C(=O)NC(=O)CNC(=O)CNC(=O)OCC3=CC=CC=C3
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(CCCN=C(N)N)C(=O)NC(=O)CNC(=O)CNC(=O)OCC3=CC=CC=C3
• Appearance: Solid powder
• Description: Z-GGR-AMC is a fluorogenic peptide substrate for a direct fluorometric assay of urokinase, tissue-type plasminogen activator, trypsin and thrombin.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: N-benzyloxycarbonylglycyl-glycyl-arginine-4-methylcoumarinyl-7-amide; Z-Gly-Gly-Arg-4-NHMC
• Reference: 1: Shi C, Rui Q, Xu LL. Enzymatic properties of the 20S proteasome in wheat endosperm and its biochemical characteristics after seed imbibition. Plant Biol (Stuttg). 2009 Nov;11(6):849-58. doi: 10.1111/j.1438-8677.2009.00193.x. PubMed PMID: 19796362.
• PubChem Compound: 3080905
• Last Modified: Nov 11 2021